molecular formula C10H12N4O B8345714 1,2-Diamino-4-(2-methoxyphenyl)-imidazole

1,2-Diamino-4-(2-methoxyphenyl)-imidazole

Cat. No. B8345714
M. Wt: 204.23 g/mol
InChI Key: CRDCBAQWCNOVBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,2-Diamino-4-(2-methoxyphenyl)-imidazole is a useful research compound. Its molecular formula is C10H12N4O and its molecular weight is 204.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2-Diamino-4-(2-methoxyphenyl)-imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2-Diamino-4-(2-methoxyphenyl)-imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1,2-Diamino-4-(2-methoxyphenyl)-imidazole

Molecular Formula

C10H12N4O

Molecular Weight

204.23 g/mol

IUPAC Name

4-(2-methoxyphenyl)imidazole-1,2-diamine

InChI

InChI=1S/C10H12N4O/c1-15-9-5-3-2-4-7(9)8-6-14(12)10(11)13-8/h2-6H,12H2,1H3,(H2,11,13)

InChI Key

CRDCBAQWCNOVBO-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1C2=CN(C(=N2)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 23.2 g of 2-amino-1-benzylideneamino-4-(2-methoxyphenyl)-imidazole and 15.8 ml of hydrazine hydrate in 80 ml of diethylene glycol is stirred at 170° C. for 7 hours. After cooling, 400 ml of water are added to the reaction mixture. The product that has separated out is filtered off with suction, washed with water and recrystallized from 200 ml of ethanol. In that manner there is obtained the title compound, m.p. 195°-196° C., 1H-NMR (DMSO): δ=7.9 (d, 1H); 7.06 (m, 2H); 6.91 (m, 2H); 5.52 (s, 2H); 5.3 (s, 2H); 3.88 (s, 3H).
Name
2-amino-1-benzylideneamino-4-(2-methoxyphenyl)-imidazole
Quantity
23.2 g
Type
reactant
Reaction Step One
Quantity
15.8 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
400 mL
Type
reactant
Reaction Step Two

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